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  4. [4-(9,9-Dimethyl-7-oxo-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-6-yl)phenyl] 4-chlorobenzoate
[4-(9,9-Dimethyl-7-oxo-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-6-yl)phenyl] 4-chlorobenzoate [4-(9,9-Dimethyl-7-oxo-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-6-yl)phenyl] 4-chlorobenzoate
Brand Name: Vulcanchem
CAS No.: 489423-70-3
VCID: VC0431597
InChI: InChI=1S/C28H25ClN2O3/c1-28(2)15-23-25(24(32)16-28)26(31-22-6-4-3-5-21(22)30-23)17-9-13-20(14-10-17)34-27(33)18-7-11-19(29)12-8-18/h3-14,26,30-31H,15-16H2,1-2H3
SMILES: CC1(CC2=C(C(NC3=CC=CC=C3N2)C4=CC=C(C=C4)OC(=O)C5=CC=C(C=C5)Cl)C(=O)C1)C
Molecular Formula: C28H25ClN2O3
Molecular Weight: 473g/mol

[4-(9,9-Dimethyl-7-oxo-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-6-yl)phenyl] 4-chlorobenzoate

CAS No.: 489423-70-3

Main Products

VCID: VC0431597

Molecular Formula: C28H25ClN2O3

Molecular Weight: 473g/mol

[4-(9,9-Dimethyl-7-oxo-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-6-yl)phenyl] 4-chlorobenzoate - 489423-70-3

CAS No. 489423-70-3
Product Name [4-(9,9-Dimethyl-7-oxo-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-6-yl)phenyl] 4-chlorobenzoate
Molecular Formula C28H25ClN2O3
Molecular Weight 473g/mol
IUPAC Name [4-(9,9-dimethyl-7-oxo-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-6-yl)phenyl] 4-chlorobenzoate
Standard InChI InChI=1S/C28H25ClN2O3/c1-28(2)15-23-25(24(32)16-28)26(31-22-6-4-3-5-21(22)30-23)17-9-13-20(14-10-17)34-27(33)18-7-11-19(29)12-8-18/h3-14,26,30-31H,15-16H2,1-2H3
Standard InChIKey QCJMGZGCMSFQIY-UHFFFAOYSA-N
SMILES CC1(CC2=C(C(NC3=CC=CC=C3N2)C4=CC=C(C=C4)OC(=O)C5=CC=C(C=C5)Cl)C(=O)C1)C
Canonical SMILES CC1(CC2=C(C(NC3=CC=CC=C3N2)C4=CC=C(C=C4)OC(=O)C5=CC=C(C=C5)Cl)C(=O)C1)C
PubChem Compound 3282574
Last Modified Nov 11 2021
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